2-ethyl-2H-indazole-4-carbaldehyde

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-ethylindazole-4-carbaldehyde
• InChI: InChI=1S/C10H10N2O/c1-2-12-6-9-8(7-13)4-3-5-10(9)11-12/h3-7H,2H2,1H3
• InChI Key: IENUMIAYHBEYLU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C=CC=C2C=O

Description

2-ethyl-2H-indazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Ethyl-2H-indazol-4-yl)methanol (1.14 g, 6.47 mmol), 4 Å molecular sieves (550 mg), 4-methylmorpholine N-oxide (1.89 g, 16.2 mmol) and tetra-n-propylammonium perruthenate(VII) (114 mg, 0.323 mmol) were added to acetonitrile (70 mL) under ice-cooling, and the mixture was stirred at room temperature for 2 hr. 2-Propanol was added, and the mixture was stirred for 30 min. The mixture was filtered by silica gel column chromatography (ethyl acetate). The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=10/90→50/50) to give the title compound (820 mg, yield 73%).